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Compound of Interest

Compound Name: T0467

Cat. No.: B8201617

Introduction

T0467, chemically known as 2,4,6-Trimethylaniline, is a liquid aromatic amine utilized in various
research applications.[1][2] Accurate preparation of a stock solution is the first critical step for
ensuring reproducibility and reliability in experimental results. This document provides a
detailed protocol for the preparation, storage, and handling of T0467 stock solutions for use by
researchers, scientists, and drug development professionals.

Compound Information

Compound Name: 2,4,6-Trimethylaniline Synonyms: Aminomesitylene, 2-Amino-1,3,5-
trimethylbenzene, Mesidine, Mesitylamine[1][2] Product No.: T0467[1][2] CAS RN: 88-05-1[1]
[2]

Quantitative Data Summary

A summary of the key quantitative data for T0467 is provided in the table below for easy
reference.
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Property Value Source
Molecular Formula CoHisN [1112]
Molecular Weight 135.21 g/mol [1][2]
Physical State (20°C) Liquid [11[2]

Purity >98.0% (GC) [1][2]
Boiling Point 230 °C [1][2]
Flash Point 96 °C [1112]
Specific Gravity (20/20) 0.96 [11[2]
Refractive Index 1.55 [1][2]
Solubility in Water Insoluble [1112]
Recommended Solvent DMSO [3]

Experimental Protocol: Preparation of a 10 mM

T0467 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of T0467 in Dimethyl
Sulfoxide (DMSO).

Materials

T0467 (liquid)

Anhydrous/molecular biology grade DMSO

Calibrated micropipettes and sterile, filtered pipette tips

Sterile microcentrifuge tubes or vials

Vortex mixer
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e Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-
resistant gloves

Procedure

o Pre-calculation: Before handling the compound, calculate the required volume of T0467 and
DMSO. To prepare a 10 mM stock solution, the following calculation can be used:

o The density of T0467 is approximately 0.96 g/mL.[1][2]

o First, determine the volume of T0467 needed for a specific volume of 10 mM stock
solution. For example, to prepare 1 mL of a 10 mM solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 135.21 g/mol = 0.0013521 g

Volume (uL) = (Mass (g) / Density (g/mL)) x 1000 pL/mL

Volume (uL) = (0.0013521 g/ 0.96 g/mL) x 1000 pL/mL = 1.41 pL

e Aliqguot DMSO: In a sterile microcentrifuge tube, add the desired final volume of DMSO
minus the volume of T0467 to be added. For a 1 mL final volume, this would be
approximately 998.59 pL.

o Add T0467: Carefully measure 1.41 uL of T0467 using a calibrated micropipette and add it to
the DMSO in the microcentrifuge tube.

o Dissolution: Cap the tube securely and vortex thoroughly until the T0467 is completely
dissolved.

o Storage: Store the 10 mM T0467 stock solution at a recommended temperature of <15°C in
a cool, dark place.[1][2] For long-term storage, aliquoting into smaller, single-use volumes is
recommended to avoid repeated freeze-thaw cycles. The product is air-sensitive and should
be stored under an inert gas.[1][2]

Safety Precautions
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T0467 is a hazardous chemical. It is fatal if inhaled, toxic in contact with skin, and harmful if
swallowed.[1][2] It is also suspected of causing genetic defects.[2] Always handle this
compound within a fume hood and wear appropriate PPE, including safety goggles, a lab coat,

and chemical-resistant gloves. Refer to the Safety Data Sheet (SDS) for complete safety and
handling information.

Visualizations

Experimental Workflow for T0467 Stock Solution
Preparation
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Caption: Workflow for preparing and storing T0467 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8201617?utm_src=pdf-body-img
https://www.benchchem.com/product/b8201617?utm_src=pdf-body
https://www.benchchem.com/product/b8201617?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. 2,4,6-Trimethylaniline 88-05-1 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

2. 2,4,6-Trimethylaniline 88-05-1 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

3. apexbt.com [apexbt.com]

To cite this document: BenchChem. [Preparation of T0467 Stock Solution for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8201617#how-to-prepare-t0467-stock-solution-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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